Cas no 55719-89-6 (2H-Tetrazole,5-phenyl-, calcium salt (2:1))

• Product Name: 2H-Tetrazole,5-phenyl-, calcium salt (2:1)
• CAS No: 55719-89-6
• MF: C₁₄H₁₀CaN₈
• MW: 330.360799312592
• CID: 376352
• PubChem ID: 108759
• Update Time: 2025-04-19

2H-Tetrazole,5-phenyl-, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-phenyl-, calcium salt (2:1)
• calcium,5-phenyl-1,2,3-triaza-4-azanidacyclopenta-2,5-diene
• 1H-Tetrazole, 5-phenyl-, calcium salt
• 5-Phenyl-1H-tetrazole, calcium salt
• 5-Phenyltetrazole, calcium salt
• calcium bis(5-phenyltetrazol-1-ide)
• 5-phenyl-1h-tetrazol calcium salt
• 2H-Tetrazole, 5-phenyl-, calcium salt (2:1)
• DTXSID0069044
• NS00087570
• 55719-89-6
• EINECS 259-776-6
• 5-Phenyl-1H-tetrazole,calcium salt
• 1H-Tetrazole,5-phenyl-,calcium salt
• 5-Phenyltetrazole,calcium salt

• Inchi： 1S/2C7H5N4.Ca/c2*1-2-4-6(5-3-1)7-8-10-11-9-7;/h2*1-5H;/q2*-1;+2
• InChI Key： LIQUIQYZHDBODX-UHFFFAOYSA-N
• SMILES： [Ca+2].[N-]1C(C2C=CC=CC=2)=NN=N1.[N-]1C(C2C=CC=CC=2)=NN=N1

Computed Properties

• Exact Mass: 330.065
• Monoisotopic Mass: 330.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Boiling Point: 330.5°Cat760mmHg
• Flash Point: 161.3°C